6-hydrazino-9H-purine-2(3H)-one

• Molecular Formula: C5H6N6O
• Molecular Weight: 166.14 g/mol
• IUPAC Name: 6-hydrazinyl-1,7-dihydropurin-2-one
• InChI: InChI=1S/C5H6N6O/c6-11-4-2-3(8-1-7-2)9-5(12)10-4/h1H,6H2,(H3,7,8,9,10,11,12)
• InChI Key: DQPYBDVXNBBRJD-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=NC(=O)NC(=C2N1)NN

Description

6-Hydrazino-9H-purine-2(3H)-one is a chemical compound with the molecular formula C5H6N6 and a molecular weight of 150.14 g/mol. It is a purine derivative, a class of heterocyclic aromatic compounds that are fundamental building blocks in nucleic acids (DNA and RNA) and play critical roles in cellular energy transfer and signal transduction . Purine derivatives are privileged scaffolds in medicinal chemistry and drug discovery . The 6-hydrazino functional group on the purine core makes this compound a versatile precursor for synthesizing more complex molecules, particularly through the formation of hydrazone linkages . Recent research highlights the significant potential of purine-hydrazone hybrids as anticancer agents. These hybrid molecules are designed to inhibit key receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2) . The purine moiety can mimic the adenine ring of ATP, allowing these synthetic compounds to compete with ATP for binding sites in the kinase domains of these receptors, thereby blocking the signaling pathways that drive uncontrolled cancer cell proliferation and survival . This compound is intended for research and development purposes in a controlled laboratory environment. It is strictly for Research Use Only (RUO) and is not intended for diagnostic or therapeutic use, human or veterinary use, or for any form of personal consumption.

Scientific Research Applications

Chemical Structure and Synthesis

6-Hydrazino-9H-purine-2(3H)-one is characterized by a hydrazine functional group attached to the purine ring at the 6-position. The molecular formula is $\text{C}_5\text{H}_7\text{N}_5\text{O}$. The synthesis of this compound typically involves heating a mixture of chloropurine with hydrazine hydrate in ethanol, resulting in the desired product through a series of chemical transformations.

Anticancer Properties

Research indicates that derivatives of 6-hydrazino-9H-purine-2(3H)-one exhibit cytotoxic effects against various cancer cell lines. For instance, studies have demonstrated significant activity against:

• 4T1 murine mammary carcinoma
• COLO201 human colorectal adenocarcinoma
• SNU-1 human gastric carcinoma

The mechanism of action often involves interference with nucleic acid metabolism or induction of apoptosis in cancer cells, making it a promising candidate for further development as an anticancer agent .

Antiviral Applications

The compound has also been investigated for its antiviral properties, particularly against the hepatitis C virus (HCV). Nucleoside analogs like 6-hydrazino-9H-purine derivatives can be phosphorylated within cells to form triphosphates that integrate into viral RNA or DNA, disrupting replication processes. This mechanism underlies the therapeutic potential of these compounds in treating viral infections .

Comparative Analysis of Derivatives

The versatility of 6-hydrazino-9H-purine-2(3H)-one is highlighted by its derivatives, which can enhance specific properties such as solubility and biological activity. Below is a comparative table showcasing some notable derivatives:

Compound Name	Structure Characteristics	Unique Features
9-(4-Fluorophenyl)-6-hydrazino-9H-purine	Contains a fluorophenyl group	Enhanced lipophilicity and potential bioactivity
2-Amino-6-chloropurine	Chlorine substitution at position 6	Increased electrophilicity leading to different reactivity
9-Methylhydrazino-9H-purine	Methyl substitution at position 6	Altered sterics affecting biological interactions

These derivatives illustrate how modifications to the purine structure can lead to varied pharmacological profiles, enhancing efficacy in specific therapeutic contexts.

Case Studies and Research Findings

Several studies have documented the effectiveness of 6-hydrazino-9H-purine-2(3H)-one and its derivatives. For example:

• Cytotoxicity Studies : A study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited high cytotoxicity against multiple cancer cell lines, suggesting their potential as lead compounds for drug development .
• Antiviral Efficacy : Research outlined in patent literature indicates that specific hydrazino purines have shown promise in inhibiting HCV replication, providing a basis for further exploration in antiviral therapies .
• Mechanistic Insights : Investigations into the mechanisms by which these compounds exert their effects have revealed that they may act as competitive inhibitors for key enzymes involved in nucleic acid synthesis, thus disrupting cellular processes critical for cancer cell survival and viral replication .

Chemical Reactions Analysis

Condensation Reactions with Carbonyl Compounds

The hydrazine group reacts with aldehydes or ketones to form Schiff bases (hydrazones). For example:

• Reaction with substituted benzaldehydes (e.g., 2-chlorobenzaldehyde) in refluxing ethanol yields 2-((E)-2-(2-chlorobenzylidene)hydrazinyl)-9-(4-bromophenyl)-9H-purin-2-amine .

Table 1: Representative Schiff Base Formation

Carbonyl Compound	Product	Yield	Characterization Data
2-Chlorobenzaldehyde	2-((E)-2-(2-Chlorobenzylidene)hydrazinyl)-9-(4-bromophenyl)-9H-purin-2-amine	73%	IR: 3204 cm⁻¹ (NH), 1664 cm⁻¹ (C=N); ¹H NMR: δ 12.37 (s, NH), 8.51 (s, N=CH)
4-Methoxybenzaldehyde	2-((E)-2-(4-Methoxybenzylidene)hydrazinyl)-9-(4-bromophenyl)-9H-purin-2-amine	68%	IR: 1660 cm⁻¹ (C=N); ¹H NMR: δ 3.85 (s, OCH₃)

Nucleophilic Addition with Isothiocyanates

The hydrazine group undergoes nucleophilic addition with alkyl/aryl isothiocyanates to form thiosemicarbazides. Subsequent cyclization with chloroacetyl chloride produces 1,3-thiazolidine-2,4-dione derivatives .

Table 2: Reactions with Isothiocyanates

Isothiocyanate	Product	Yield	Key Spectral Data
Phenyl isothiocyanate	2-[9-(4-Fluorophenyl)-9H-purin-6-yl]-N-phenylhydrazinecarbothioamide	71%	¹H NMR: δ 8.70 (s, H-2), 9.85 (s, NH); HRMS: m/z 361.1407
Methyl isothiocyanate	2-[9-(4-Fluorophenyl)-9H-purin-6-yl]-N-methylhydrazinecarbothioamide	75%	IR: 3260 cm⁻¹ (NH); ¹H NMR: δ 3.92 (s, CH₃)

Cyclocondensation with 1,3-Diketones

Reaction with diketones like pentane-2,4-dione or ethyl 3-oxobutanoate leads to pyrazole-fused purine derivatives through cyclocondensation :

• Example : Reaction with pentane-2,4-dione yields 2-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-9-(4-fluorophenyl)-1H-purin-6(9H)-one (69% yield) .

Table 3: Cyclocondensation Products

Diketone	Product	Yield	Characterization
Pentane-2,4-dione	2-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)-9-(4-fluorophenyl)-1H-purin-6(9H)-one	69%	IR: 1703 cm⁻¹ (C=O); ¹H NMR: δ 2.38 (s, CH₃), 5.77 (s, CH₂)
Ethyl 3-oxobutanoate	9-(4-Fluorophenyl)-2-((3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)methyl)-1H-purin-6(9H)-one	73%	¹H NMR: δ 4.96 (s, CH₂), 2.52 (s, CH₃)

Cyclization with Aldoses

Condensation with aldoses (e.g., D-ribose) forms acyclo C-nucleosides through hydrazone linkage, followed by cyclization :

• Example : Reaction with D-ribose produces 6-{[9-(4-Fluorophenyl)-9H-purin-6-yl]hydrazono}hexane-1,2,3,4,5-pentol (65% yield) .

Key Data :

• IR: 3330 cm⁻¹ (OH); ¹H NMR: δ 4.10–5.10 (m, sugar protons) .

Alkylation and Alkoxy Substitution

The hydrazine group can be alkylated or replaced with alkoxy groups under basic conditions:

• Reaction with sodium methoxide in methanol yields 6-methoxy-9-(4-bromophenyl)-9H-purin-2-amine (confirmed by ¹H NMR: δ 4.00, OCH₃) .

Stability and Reactivity Trends

• pH Sensitivity : The hydrazine group undergoes hydrolysis under strongly acidic or basic conditions, limiting reaction pH to 4–8 .

• Steric Effects : Bulky substituents on the purine ring (e.g., 4-fluorophenyl) reduce reaction rates due to steric hindrance .

This compound’s versatility in forming heterocyclic hybrids (e.g., pyrazoles, thiazolidinediones) underscores its utility in drug discovery, particularly for anticancer and antimicrobial agents .

Comparison with Similar Compounds

1-(6-Chloro-9H-Purin-2-yl)Hydrazine

• Structure : Features a hydrazine group at the 2-position and a chlorine atom at the 6-position of the purine ring.
• Synthesis : Prepared via reaction of 2,6-dichloro-9H-purine with hydrazine hydrate under mild conditions .
• Key Differences: The chlorine substituent at C6 enhances electrophilicity, making it more reactive toward nucleophilic substitutions compared to 6-hydrazino-9H-purine-2(3H)-one.
• Applications : Serves as an intermediate for triazolopurine derivatives with anticancer activity .

6-Alkylidenehydrazino-7H-Purines

• Structure : Contains a hydrazone moiety (-NH-N=CH-) at C6, often with aromatic or aliphatic substituents.
• Synthesis: Derived from condensation reactions of 6-hydrazinopurines with aldehydes or ketones .
• Key Differences : The conjugated hydrazone group introduces planar geometry, influencing π-stacking interactions in enzyme binding (e.g., xanthine oxidase inhibition) .
• Biological Activity: Exhibits potent xanthine oxidase inhibitory activity (IC₅₀ values in the nanomolar range), surpassing the parent hydrazino compound in some cases .

Halogen-Substituted Purines

6-Bromo-9H-Purine

• Structure : Bromine atom at C5.
• Properties: Higher molecular weight (213.03 g/mol) and greater leaving group ability compared to hydrazino derivatives .
• Applications : Used in cross-coupling reactions (e.g., Suzuki-Miyaura) to synthesize 6-arylpurines for drug discovery .

6-Chloro-9-(Tetrahydro-2H-Pyran-2-yl)-9H-Purine

• Structure : Chlorine at C6 and a tetrahydropyran (THP) protecting group at N7.
• Synthesis : THP protection enhances solubility during synthetic steps .
• Key Differences: The THP group stabilizes the purine ring against hydrolysis, a feature absent in 6-hydrazino-9H-purine-2(3H)-one .

Metal Complexes of Purine Derivatives

Copper(II) Complexes of 9-Deazahypoxanthine (9dhx)

• Structure : 9dhx is a 6-oxo-purine analog lacking the N9 nitrogen.
• Synthesis: Forms complexes with Cu²⁺ in aqueous or methanolic media, yielding [{Cu(9dhx)(H₂O)₃}₂(µ-SO₄)₂] and [Cu(9dhx)₂(H₂O)₂(NO₃)₂]·H₂O .
• Key Differences: The absence of a hydrazino group reduces ligand flexibility, but the lactam oxygen participates in metal coordination. These complexes exhibit distinct thermal stability and magnetic properties compared to hydrazino-purine derivatives .

Aryl-Substituted Purines

6-[2-Acetoxyphenyl]-9H-Purine

• Structure : Aryl group at C6 with an acetoxy substituent.
• Synthesis : Achieved via Pd-catalyzed C–H oxidation of 6-arylpurines .
• Key Differences : The acetoxy group enhances lipophilicity, improving membrane permeability in biological assays .

9-(3-Phenylpropyl)-3,9-Dihydro-6H-Purin-6-One

• Structure : Phenylpropyl chain at N9 and a ketone at C6.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
6-Hydrazino-9H-purine-2(3H)-one	C₅H₆N₆O	150.14	C6-NHNH₂, C2=O	Tautomeric, nucleophilic C6
1-(6-Chloro-9H-purin-2-yl)hydrazine	C₅H₅ClN₆	172.59	C2-NHNH₂, C6-Cl	Reactive toward triazole formation
6-Bromo-9H-purine	C₅H₃BrN₄	213.03	C6-Br	Suzuki coupling precursor
[{Cu(9dhx)(H₂O)₃}₂(µ-SO₄)₂]	C₈H₁₆Cu₂N₈O₁₄S₂	731.62	Cu²⁺, SO₄²⁻ bridge	Thermally stable up to 200°C

Q & A

Q. What is the optimal synthetic route for 6-hydrazino-9H-purine-2(3H)-one with high regioselectivity?

The compound can be synthesized via nucleophilic substitution of a chloro-purine precursor with hydrazine. For example, 2,6-dichloro-9H-purine reacts with hydrazine hydrate (1:1 molar ratio) at room temperature for 1 hour, monitored by TLC. The product is isolated using diethyl ether, filtered, and dried. Regioselectivity at the C6 position is ensured by steric and electronic factors favoring hydrazine attack at the less hindered site .

Q. Which analytical techniques are critical for confirming the structural integrity of 6-hydrazino-9H-purine-2(3H)-one?

• 1H NMR : Detects hydrazino (-NH-NH2) protons in the δ 6.5–8.5 ppm range and purine ring protons.
• X-ray crystallography : SHELXL software (via SHELX suite) refines crystal structures, resolving bond lengths and angles to confirm regiochemistry .
• Mass spectrometry (HRMS) : Validates molecular ion peaks (e.g., [M+H]+) with <2 ppm error.

Q. How does pH influence the stability of 6-hydrazino-9H-purine-2(3H)-one in aqueous solutions?

Under alkaline conditions (e.g., pH 13), hydrazine groups may undergo hydrolysis, degrading the compound. Stability assays should use buffered solutions (pH 5–9) with periodic HPLC monitoring (C18 column, UV detection at 254 nm) to track degradation products .

Advanced Research Questions

Q. How to design experiments to evaluate the anticancer activity of 6-hydrazino-9H-purine-2(3H)-one derivatives?

• In vitro screening : Use dose-response curves (0.1–100 µM) against cancer cell lines (e.g., MCF-7, HeLa) with MTT assays. Include positive controls (e.g., cisplatin) and validate with ATP-based viability assays.
• Mechanistic studies : Perform flow cytometry for apoptosis (Annexin V/PI staining) and cell cycle arrest (propidium iodide).
• Orthogonal validation : Replicate results across 3+ independent experiments and use statistical tools (e.g., ANOVA) to address variability .

Q. How to resolve contradictions in spectroscopic data during structural elucidation?

• Cross-validate techniques : Compare NMR (1H, 13C, DEPT), IR (N-H stretches at ~3300 cm⁻¹), and X-ray data.
• Density Functional Theory (DFT) : Calculate theoretical NMR shifts (e.g., using Gaussian09) and compare with experimental values to confirm assignments.
• Crystallographic refinement : Use SHELXL to resolve ambiguities in electron density maps, particularly for hydrazino group orientation .

Q. What computational strategies predict the binding affinity of 6-hydrazino-9H-purine-2(3H)-one with biological targets?

• Molecular docking : AutoDock Vina or Schrödinger Suite models interactions with enzymes (e.g., purine nucleoside phosphorylase). Prioritize binding poses with lowest RMSD values.
• Molecular Dynamics (MD) : Simulate ligand-protein complexes (50–100 ns) in explicit solvent (TIP3P water) to assess stability (RMSD <2 Å).
• Free energy calculations : Use MM/GBSA to estimate ΔG binding, correlating with experimental IC50 values .

Methodological Considerations

• Data reproducibility : Archive raw spectra, crystallographic files (.cif), and assay protocols in repositories like Zenodo or Figshare to meet FAIR principles .
• Contradiction management : Apply triangulation (e.g., biological + computational + structural data) to reconcile conflicting results .